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Introduction

Celosin K, a compound derived from the plant Celosia argentea, has been investigated for its

potential therapeutic properties, including its cytotoxic effects on various cell lines. The MTT (3-

(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted

colorimetric method for assessing cell viability and cytotoxicity.[1][2] This assay quantifies the

metabolic activity of living cells, which serves as an indicator of cell health. In viable cells,

mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan

crystals. The concentration of these formazan crystals, which is determined by dissolving them

and measuring their absorbance, is directly proportional to the number of metabolically active

cells. These application notes provide a comprehensive protocol for evaluating the cytotoxic

effects of Celosin K on a selected cell line using the MTT assay.

Principle of the MTT Assay

The MTT assay is based on the enzymatic conversion of the MTT salt into formazan by

mitochondrial enzymes in living cells. This reduction is primarily carried out by NAD(P)H-

dependent oxidoreductases and reflects the mitochondrial integrity and metabolic activity of the

cells. The resulting insoluble purple formazan is then solubilized, and the absorbance of the
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solution is measured spectrophotometrically. A decrease in the absorbance of treated cells

compared to untreated controls indicates a reduction in cell viability and suggests a cytotoxic

effect of the tested compound.

Experimental Protocol
Materials and Reagents

Celosin K (or Celosia argentea extract)

Selected cancer cell line (e.g., MCF-7, HeLa, HepG2)

Complete culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine

Serum (FBS) and 1% Penicillin-Streptomycin

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

sterile PBS)

Dimethyl sulfoxide (DMSO) or other suitable solubilization buffer

Phosphate-Buffered Saline (PBS), sterile

96-well flat-bottom sterile culture plates

CO2 incubator (37°C, 5% CO2)

Microplate reader capable of measuring absorbance at 570 nm

Sterile pipette tips and tubes

Procedure

1. Cell Seeding a. Culture the selected cell line in complete medium until approximately 80-

90% confluent. b. Harvest the cells using standard trypsinization methods and perform a cell

count. c. Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL

of complete culture medium. d. Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator

to allow for cell attachment.
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2. Cell Treatment a. Prepare a stock solution of Celosin K in a suitable solvent (e.g., DMSO).

b. Perform serial dilutions of the Celosin K stock solution in serum-free culture medium to

achieve the desired final concentrations. c. After the 24-hour incubation, carefully remove the

medium from the wells. d. Add 100 µL of the medium containing different concentrations of

Celosin K to the respective wells. e. Include vehicle control wells (containing the same

concentration of the solvent used for Celosin K) and untreated control wells (containing only

fresh medium). f. Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

3. MTT Assay a. Following the treatment period, add 10-20 µL of the 5 mg/mL MTT stock

solution to each well. b. Incubate the plate for an additional 2-4 hours at 37°C in a 5% CO2

incubator, allowing the MTT to be metabolized into formazan crystals. c. Carefully remove the

medium containing MTT from each well without disturbing the formazan crystals. d. Add 100-

150 µL of DMSO or another appropriate solubilization solvent to each well to dissolve the

formazan crystals. e. Gently shake the plate on an orbital shaker for approximately 15 minutes

to ensure complete solubilization of the formazan.

4. Data Acquisition a. Measure the absorbance of each well at a wavelength of 570 nm using a

microplate reader. A reference wavelength of 630 nm can be used to subtract background

absorbance. b. The absorbance values are proportional to the number of viable cells.

5. Data Analysis a. Calculate the percentage of cell viability for each concentration of Celosin
K using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of

Control Cells) x 100 b. Plot the percentage of cell viability against the concentration of Celosin
K to generate a dose-response curve. c. Determine the IC50 value, which is the concentration

of Celosin K that inhibits 50% of cell growth.

Data Presentation
The cytotoxic effects of various extracts and compounds from Celosia argentea have been

evaluated against several cancer cell lines. The following table summarizes some of the

reported IC50 values.
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Compound/Ext
ract from
Celosia
argentea

Cell Line Assay
IC50 Value /
Cytotoxicity

Reference

Methanolic

Fraction
SiHa, MCF-7 MTT 28 µg/mL

Luteolin-7-O-

glucoside

SiHa, HCT, MCF-

7
MTT

Potent

cytotoxicity at 20

µg/mL

Phenolic

Compound

SiHa, HCT, MCF-

7
MTT

Potent

cytotoxicity at 18

µg/mL

Aqueous Extract Not specified MTT 30 µg/mL

Flowering Stage

Extracts

RAW 264.7, 3T3-

L1
MTT

Not toxic at

concentrations

up to 200 µg/mL
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Caption: Workflow of the Celosin K cytotoxicity assay using the MTT method.
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Caption: Potential mechanisms of Celosin K-induced cytotoxicity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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